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Compound of Interest

Compound Name: DSPE-PEG-COOH, MW 2000

Cat. No.: B15577754

Essential Safety and Handling Guide for DSPE-
PEG-COOH, MW 2000

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 1,2-distearoyl-
sn-glycero-3-phosphoethanolamine-N-[carboxy(polyethylene glycol)]-2000 (DSPE-PEG-COOH,
MW 2000). Adherence to these procedures is essential for ensuring personal safety and
maintaining a secure laboratory environment.

I. Product Identification and Hazard Summary

DSPE-PEG-COOH, MW 2000 is a white to off-white solid commonly utilized in the formulation
of liposomes and nanopatrticles for drug delivery applications.[1][2] While some safety data
sheets for similar compounds suggest a low hazard level, it is critical to note that DSPE-
PEG(2000) has been assigned a Water Hazard Class (WGK) of 3, indicating it is highly
hazardous to aquatic life. Therefore, precautions to prevent environmental release are
paramount. The toxicity in humans is not fully characterized, and it is generally considered to
have low immunogenicity due to the PEG coating.[3]
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Property Information

Appearance White to off-white solid/powder
Molecular Weight ~2000 Da

Storage Temperature -20°C[4]

Soluble in ethanol and Chloroform:Methanol

Solubilit
Y (85:15) at 5Smg/mL. Insoluble in DMSO.[5]

Primary Hazards Highly hazardous to aquatic life (WGK 3)

Il. Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving DSPE-PEG-COOH. The
following PPE is recommended as a minimum standard to prevent skin contact, inhalation, and
eye exposure.

Protection Type Specification Purpose

To prevent skin contact.

Double gloving is

Hand Protection Nitrile gloves
recommended for extended
handling.
) Safety glasses with side To protect eyes from dust
Eye Protection ] ]
shields or goggles particles and splashes.

To protect personal clothing

Body Protection Laboratory coat o
from contamination.
Recommended when handling
NIOSH-approved respirator the powder outside of a

Respiratory Protection )
(e.g., N95) chemical fume hood to prevent

inhalation of dust.

lll. Operational Plan: Step-by-Step Handling
Procedure
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Adherence to a strict operational workflow is critical for the safe handling of DSPE-PEG-COOH.
A. Preparation and Weighing:

o Work Area Preparation: Conduct all handling of powdered DSPE-PEG-COOH within a
chemical fume hood or a designated containment area to minimize inhalation risk.

o Material Equilibration: Before opening, allow the container of DSPE-PEG-COOH to warm to
room temperature to prevent condensation of moisture, which can degrade the product.[6]

o Personal Protective Equipment: Don all required PPE as outlined in the table above.

o Weighing: Carefully weigh the desired amount of the powder. Use anti-static weigh paper or
a suitable container. Avoid creating dust.

B. Solubilization:

e Solvent Selection: Choose an appropriate solvent based on experimental requirements.
DSPE-PEG-COOH is soluble in ethanol and a chloroform:methanol mixture.[5]

e Dissolving: Add the solvent to the vessel containing the weighed DSPE-PEG-COOH. Gently
swirl or vortex to dissolve. Avoid vigorous shaking that could generate aerosols.

C. Experimental Use:

o Transfer: Use appropriate laboratory equipment (e.g., pipettes, syringes) for transferring the
solution.

e Reaction Conditions: If the carboxylic acid group is to be reacted, for example with primary
amines, ensure appropriate activators like EDC or HATU are used under controlled
conditions.[2][4]

« Incubation: If required, incubate reactions in sealed containers.

IV. Disposal Plan

Proper disposal is critical to prevent environmental contamination, given the high water hazard
classification.
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A. Waste Segregation:

e Solid Waste: Dispose of all contaminated solid waste, including gloves, weigh paper, and
pipette tips, in a designated hazardous waste container.

e Liquid Waste: Collect all unused solutions and liquid waste from experimental procedures in
a clearly labeled hazardous waste container. Do not pour down the drain.

B. Waste Disposal Procedure:

o Container Labeling: Ensure all waste containers are clearly labeled with the contents,
including the full chemical name and associated hazards.

e Institutional Guidelines: Follow all local and institutional regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.
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Workflow for Handling DSPE-PEG-COOH, MW 2000.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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